1-ethyl-4-(3-fluorobenzyl)piperazine

• IUPAC Name: 1-ethyl-4-[(3-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C13H19FN2/c1-2-15-6-8-16(9-7-15)11-12-4-3-5-13(14)10-12/h3-5,10H,2,6-9,11H2,1H3
• InChI Key: QXEUVNKKZMSAGO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=CC=C2)F
• Molecular Formula: C13H19FN2
• Molecular Weight: 222.30 g/mol

Description

1-ethyl-4-(3-fluorobenzyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is a white crystalline powder that is used in scientific research for various purposes. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-(3-fluorobenzyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist, which may contribute to its therapeutic effects on depression and anxiety. This compound has also been shown to modulate the activity of dopamine receptors, which may be involved in its potential role in the treatment of drug addiction.
Biochemical and Physiological Effects:
1-ethyl-4-(3-fluorobenzyl)piperazine has been shown to have various biochemical and physiological effects in animal studies. It has been reported to increase the levels of serotonin and dopamine in the brain, which may contribute to its potential therapeutic effects. This compound has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which may play a role in its potential role in the treatment of stress-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-(3-fluorobenzyl)piperazine in lab experiments is its high purity and stability. This compound is also readily available and can be synthesized in large quantities. However, one limitation of using this compound is its potential toxicity, which may require careful handling and disposal.

Future Directions

There are several future directions for research on 1-ethyl-4-(3-fluorobenzyl)piperazine. One potential area of investigation is its role in the treatment of post-traumatic stress disorder (PTSD). This compound has been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which may be involved in the development of PTSD. Another area of research is the development of novel analogs of this compound with improved therapeutic properties and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-ethyl-4-(3-fluorobenzyl)piperazine involves the reaction of 3-fluorobenzyl chloride with piperazine in the presence of anhydrous potassium carbonate and dimethylformamide. The reaction is carried out at a temperature of 60-70°C for 24 hours. The resulting crude product is then purified by recrystallization to obtain pure 1-ethyl-4-(3-fluorobenzyl)piperazine.

Scientific Research Applications

1-ethyl-4-(3-fluorobenzyl)piperazine has various applications in scientific research. It has been studied for its potential therapeutic effects on various diseases, including depression, anxiety, and schizophrenia. This compound has also been investigated for its role in the treatment of drug addiction and withdrawal symptoms.